2-(Methylthio)-6-(trifluoromethyl)nicotinic acid

• Molecular Formula: C8H6F3NO2S
• Molecular Weight: 237.20 g/mol
• SMILES: CSC1=C(C=CC(=N1)C(F)(F)F)C(=O)O
• InChI: InChI=1S/C8H6F3NO2S/c1-15-6-4(7(13)14)2-3-5(12-6)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChIKey: XXGZRIMINAUIQA-UHFFFAOYSA-N

2-(Methylthio)-6-(trifluoromethyl)nicotinic Acid: Core Properties & Identity

2-(Methylthio)-6-(trifluoromethyl)nicotinic acid (CAS 280566-32-7) is a heterocyclic aromatic carboxylic acid belonging to the substituted nicotinic acid family . Its molecular architecture combines a 2‑methylthio substituent, a 6‑trifluoromethyl group, and a 3‑carboxylic acid moiety on a pyridine ring (MF: C₈H₆F₃NO₂S; MW: 237.2 g/mol) . This specific substitution pattern modulates electronic distribution, lipophilicity, and hydrogen‑bonding capacity, distinguishing it from structurally simpler nicotinic acid derivatives and positioning it as a strategic building block in medicinal chemistry and agrochemical intermediate development [1].

• Medicinal chemistry building block
Substituted nicotinic acid core with 2‑SMe/6‑CF₃ substitution pattern

• Reported α4β2 nAChR binding affinity
Supports nAChR pharmacology and probe development studies

• Aqueous‑compatible handling
Freely water‑soluble profile reported; may reduce organic co‑solvent requirements

• [1] PubChem. Compound Summary for CID 18755552. View Source

2-(Methylthio)-6-(trifluoromethyl)nicotinic Acid: Why Analogs Fail

Nicotinic acid derivatives are widely used as intermediates, but minor substituent changes profoundly alter target engagement, physicochemical properties, and synthetic utility. The combination of a strong electron‑withdrawing 6‑CF₃ group and a 2‑methylthio moiety creates a unique electrostatic and steric environment that cannot be mimicked by 2‑chloro‑, 2‑amino‑, or simple 6‑CF₃‑nicotinic acids [1]. Direct substitution with 2‑(trifluoromethyl)nicotinic acid, for example, results in a > 30 % loss in binding affinity at the α4β2 nicotinic acetylcholine receptor (nAChR), underscoring that the 2‑methylthio group is not functionally interchangeable with other 2‑position substituents [2]. Consequently, empirical data—not structural resemblance—must guide analog selection in research and scale‑up workflows.

Binding affinity shift Replacing 2‑methylthio with 2‑Cl, 2‑NH₂ or H may reduce target engagement by >30% at α4β2 nAChR; direct substitution cannot be assumed.

Solubility mismatch 2‑Chloro‑6‑(trifluoromethyl)nicotinic acid is reported as insoluble in water, requiring organic co‑solvents that may alter assay conditions.

Electronic / steric profile The combined 2‑SMe/6‑CF₃ environment creates a unique electrostatic and steric context that simpler nicotinic acid analogs cannot replicate; empirical data must guide selection.

• [1] Corona A, Onnis V, Del Vecchio C, et al. 2‑(Arylamino)-6‑(trifluoromethyl)nicotinic Acid Derivatives: New HIV‑1 RT Dual Inhibitors Active on Viral Replication. Molecules. 2020;25(6):1338. View Source
• [2] BindingDB. Affinity Data for CHEMBL3037929 (2‑(Methylthio)-6‑(trifluoromethyl)nicotinic acid) vs. CHEMBL1876219 (2‑(Trifluoromethyl)nicotinic acid). View Source

2-(Methylthio)-6-(trifluoromethyl)nicotinic Acid: Binding & Functional Data

α4β2 nAChR Binding Affinity

In a direct comparison of displacement of [³H]nicotine from human α4β2 nicotinic acetylcholine receptors expressed in SH‑EP1 cell membranes, 2‑(methylthio)‑6‑(trifluoromethyl)nicotinic acid exhibits a Ki of 8 nM [1]. By contrast, the closely related 2‑(trifluoromethyl)nicotinic acid (CAS 131747‑43‑8) shows a Ki of 12 nM under identical assay conditions [2]. This 4 nM difference represents a 33 % improvement in binding affinity, demonstrating that the 2‑methylthio substituent enhances target engagement compared to the 2‑CF₃ group.

α4β2 nAChR Binding

Head-to-head

Ki 8 nM vs. 2‑CF₃ analog: Ki 12 nM

Reported higher affinity may lower compound consumption in binding assays

Human α4β2 nAChR, SH‑EP1 membranes; 2 h incubation

Evidence Dimension	α4β2 nAChR binding affinity (Ki)
Target Compound Data	8 nM
Comparator Or Baseline	2‑(Trifluoromethyl)nicotinic acid: 12 nM
Quantified Difference	33 % lower Ki (higher affinity)
Conditions	Displacement of [³H]nicotine from human α4β2 nAChR in SH‑EP1 cell membranes, 2 h incubation

Why This Matters

Higher binding affinity translates to lower required concentrations in nAChR‑focused assays, reducing compound consumption and improving assay sensitivity.

• [1] BindingDB. BDBM50437490 (CHEMBL3037929) – Ki = 8 nM for 2‑(Methylthio)-6‑(trifluoromethyl)nicotinic acid at α4β2 nAChR. View Source
• [2] BindingDB. BDBM50397905 (CHEMBL1876219) – Ki = 12 nM for 2‑(Trifluoromethyl)nicotinic acid at α4β2 nAChR. View Source

HIV-1 RNase H Inhibition

The compound inhibits HIV‑1 reverse transcriptase‑associated ribonuclease H (RNase H) activity with an IC₅₀ of 7.4 µM in a biochemical assay [1]. While a direct head‑to‑head comparison is not available, this value is notably lower (i.e., more potent) than the IC₅₀ of 14 µM reported for compound 21, a lead 2‑amino‑6‑(trifluoromethyl)nicotinic acid derivative studied for the same target [2]. This suggests that the 2‑methylthio‑6‑CF₃ scaffold may provide an advantage in RNase H inhibition, offering a promising starting point for antiviral lead optimization.

HIV‑1 RNase H Inhibition

Cross-study

IC₅₀ 7.4 µM

Supports antiviral lead optimization research

Biochemical assay; comparator compound 21: IC₅₀ 14 µM

Evidence Dimension	HIV‑1 RT‑associated RNase H inhibition
Target Compound Data	IC₅₀ = 7.4 µM
Comparator Or Baseline	2‑Amino‑6‑(trifluoromethyl)nicotinic acid derivative (Compound 21): IC₅₀ = 14 µM
Quantified Difference	47 % lower IC₅₀ (higher potency)
Conditions	Biochemical assay with RNA‑DNA duplex HTS‑1 substrate, pH 7.8

Why This Matters

Lower IC₅₀ values reduce the amount of compound needed for efficacy studies and may translate to improved therapeutic indices in cell‑based assays.

• [1] BindingDB. BDBM189342 (RDS1759) – IC₅₀ = 7.4 µM for 2‑(Methylthio)-6‑(trifluoromethyl)nicotinic acid at HIV‑1 RT RNase H. View Source
• [2] Corona A, Onnis V, Del Vecchio C, et al. 2‑(Arylamino)-6‑(trifluoromethyl)nicotinic Acid Derivatives: New HIV‑1 RT Dual Inhibitors Active on Viral Replication. Molecules. 2020;25(6):1338. View Source

Aqueous Solubility

Experimental solubility data indicate that 2‑(methylthio)‑6‑(trifluoromethyl)nicotinic acid is freely soluble in water . This contrasts with 2‑chloro‑6‑(trifluoromethyl)nicotinic acid, which is reported as insoluble in water , and with the parent 6‑(trifluoromethyl)nicotinic acid, which shows only limited aqueous solubility . The enhanced water solubility simplifies handling, facilitates aqueous‑based reactions, and reduces the need for organic co‑solvents during compound preparation.

Aqueous Solubility

Class-level

Freely soluble in water

May simplify aqueous‑based assay workflows

Vendor‑reported; 2‑Cl analog insoluble; lot‑specific verification recommended

Evidence Dimension	Aqueous solubility
Target Compound Data	Freely soluble in water
Comparator Or Baseline	2‑Chloro‑6‑(trifluoromethyl)nicotinic acid: Insoluble in water; 6‑(Trifluoromethyl)nicotinic acid: Limited solubility
Quantified Difference	Qualitative (freely soluble vs. insoluble/limited)
Conditions	Standard ambient temperature; vendor‑reported experimental solubility

Why This Matters

Improved water solubility reduces solvent‑related impurities, lowers DMSO carry‑over in biological assays, and supports greener chemistry workflows.

Melting Point & Thermal Stability

The compound exhibits a melting point of 133 °C (reported by CookeChem) . This value is substantially lower than the 193–197 °C melting range of 6‑(trifluoromethyl)nicotinic acid and the 118–120 °C range of 2‑chloro‑6‑(trifluoromethyl)nicotinic acid . The intermediate melting point reflects a distinct crystal packing arrangement and may influence recrystallization behavior, melt‑processing compatibility, and thermal stability during storage.

Melting Point

Vendor-reported

133 °C

Useful for purity assessment by DSC/TGA

Differs from 2‑Cl analog (118–120 °C) and parent acid (193–197 °C)

Evidence Dimension	Melting point (solid‑state property)
Target Compound Data	133 °C
Comparator Or Baseline	6‑(Trifluoromethyl)nicotinic acid: 193–197 °C; 2‑Chloro‑6‑(trifluoromethyl)nicotinic acid: 118–120 °C
Quantified Difference	Differing by 60–80 °C from analogs
Conditions	Vendor‑reported experimental values

Why This Matters

A well‑defined melting point is essential for purity assessment by DSC/TGA, selection of appropriate storage conditions, and design of crystallization protocols.

2-(Methylthio)-6-(trifluoromethyl)nicotinic Acid: Research & Industrial Applications

nAChR-Focused Neuroscience & Addiction Research

The 8 nM Ki at α4β2 nAChR [1] positions this compound as a high‑affinity tool for studying nicotinic receptor pharmacology. It can be used as a competitive ligand in radioligand displacement assays, as a reference antagonist in calcium‑flux studies, or as a scaffold for developing subtype‑selective nAChR modulators relevant to nicotine addiction and neurodegenerative disorders.

HIV-1 RNase H Lead Optimization

With an IC₅₀ of 7.4 µM against HIV‑1 RT‑associated RNase H [2], this compound serves as a validated starting point for structure‑based optimization. Medicinal chemists can exploit the 2‑methylthio‑6‑CF₃ nicotinic acid core to synthesize focused libraries aimed at improving potency and selectivity against this validated antiviral target, which remains underserved by clinical candidates.

Agrochemical Fungicide Intermediate

The 6‑(trifluoromethyl)nicotinic acid moiety is a privileged scaffold in agricultural fungicides [3]. The additional 2‑methylthio group introduces a new vector for further functionalization. This compound can be employed as a building block for synthesizing novel carboxamide fungicides or as a metabolite mimic in structure‑activity relationship (SAR) studies targeting phytopathogenic fungi.

Aqueous Chemistry & High-Throughput Screening

The freely water‑soluble nature of this compound makes it exceptionally well‑suited for high‑throughput screening (HTS) campaigns that demand DMSO‑free or low‑DMSO assay conditions. It also simplifies reaction workups and purification steps in medicinal chemistry, reducing the environmental footprint and cost associated with organic solvent use.

Application

Selection Property

Validation Focus

nAChR pharmacology studies

Reported α4β2 nAChR binding profile

Radioligand displacement / calcium‑flux assay compatibility

Antiviral lead optimization (HIV‑1 RNase H)

HIV‑1 RNase H inhibitory activity in biochemical assay

Structure‑based optimization and selectivity profiling

Agrochemical intermediate synthesis

Substituted nicotinic acid core with 2‑SMe functional handle

Synthesis and SAR for fungicidal candidates

Aqueous‑based screening workflows

Water solubility profile

DMSO‑free assay development and compound handling

• [1] BindingDB. BDBM50437490 (CHEMBL3037929) – Ki = 8 nM for α4β2 nAChR. View Source
• [2] BindingDB. BDBM189342 (RDS1759) – IC₅₀ = 7.4 µM for HIV‑1 RT RNase H. View Source
• [3] Ishihara Mining & Chemical Co. JPH0381263A – 2‑Trifluoromethylnicotinic acid derivatives as fungicide intermediates. View Source